Cas no 497262-04-1 (2-Butenoic acid, 3-(acetylamino)-, (2Z)-)

• Product name: 2-Butenoic acid, 3-(acetylamino)-, (2Z)-
• CAS No: 497262-04-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1531573
• PubChem ID: 7140275

2-Butenoic acid, 3-(acetylamino)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(acetylamino)-, (2Z)-
• (Z)-3-ACETAMIDOBUT-2-ENOIC ACID
• 3-acetamidobut-2-enoic acid
• 497262-04-1
• SCHEMBL4378123
• 2-Butenoicacid,3-(acetylamino)-,(2Z)-
• DB-248210
• AKOS000271601

• Inchi： InChI=1S/C6H9NO3/c1-4(3-6(9)10)7-5(2)8/h3H,1-2H3,(H,7,8)(H,9,10)/b4-3-
• InChI Key： PLLYFWYZRUTJTK-ARJAWSKDSA-N
• SMILES： CC(=CC(=O)O)NC(=O)C

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4